Cas no 96418-54-1 (1-(2-hydroxy-4,5-dimethylphenyl)propan-2-one)

1-(2-Hydroxy-4,5-dimethylphenyl)propan-2-one is a substituted phenylpropanone derivative characterized by its hydroxyl and dimethyl functional groups on the aromatic ring. This compound exhibits potential utility in organic synthesis, particularly as an intermediate for pharmaceuticals, fragrances, or specialty chemicals, owing to its reactive ketone and phenolic moieties. The hydroxyl group enhances solubility in polar solvents, while the dimethyl substitution may influence steric and electronic properties, potentially improving selectivity in subsequent reactions. Its structural features make it a candidate for further functionalization, such as alkylation or condensation reactions. Careful handling is advised due to the reactivity of the ketone and phenolic groups under certain conditions.
1-(2-hydroxy-4,5-dimethylphenyl)propan-2-one structure
96418-54-1 structure
Product Name:1-(2-hydroxy-4,5-dimethylphenyl)propan-2-one
CAS No:96418-54-1
MF:C11H14O2
MW:178.227663516998
CID:6431606
PubChem ID:69532950
Update Time:2025-06-13

1-(2-hydroxy-4,5-dimethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-hydroxy-4,5-dimethylphenyl)propan-2-one
    • 96418-54-1
    • SCHEMBL5691127
    • EN300-1850840
    • Inchi: 1S/C11H14O2/c1-7-4-10(6-9(3)12)11(13)5-8(7)2/h4-5,13H,6H2,1-3H3
    • InChI Key: NVEAJCQCTQNUNB-UHFFFAOYSA-N
    • SMILES: OC1=CC(C)=C(C)C=C1CC(C)=O

Computed Properties

  • Exact Mass: 178.099379685g/mol
  • Monoisotopic Mass: 178.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37.3Ų

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Additional information on 1-(2-hydroxy-4,5-dimethylphenyl)propan-2-one

Professional Introduction to 1-(2-hydroxy-4,5-dimethylphenyl)propan-2-one (CAS No. 96418-54-1)

1-(2-hydroxy-4,5-dimethylphenyl)propan-2-one is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 96418-54-1, has garnered considerable attention due to its potential applications in various biochemical pathways and synthetic methodologies. The molecular structure of this compound, featuring a phenolic hydroxyl group and two methyl substituents on the aromatic ring, contributes to its versatility in chemical reactions and biological interactions.

The synthesis and characterization of 1-(2-hydroxy-4,5-dimethylphenyl)propan-2-one have been extensively studied in recent years. Researchers have explored various synthetic routes to optimize yield and purity, leveraging modern techniques such as catalytic hydrogenation and asymmetric synthesis. These advancements have not only improved the accessibility of the compound but also opened new avenues for its application in drug development. The compound’s ability to undergo selective modifications makes it a valuable intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 1-(2-hydroxy-4,5-dimethylphenyl)propan-2-one has shown promise as a precursor in the development of novel therapeutic agents. Its structural motifs are reminiscent of several bioactive molecules that exhibit pharmacological properties such as anti-inflammatory, antioxidant, and anticancer effects. Recent studies have highlighted its role in modulating enzyme activity and cellular signaling pathways, which are crucial for maintaining homeostasis and combating diseases.

One particularly intriguing aspect of 1-(2-hydroxy-4,5-dimethylphenyl)propan-2-one is its interaction with biological targets. The presence of a hydroxyl group allows for hydrogen bonding interactions, while the methyl groups enhance lipophilicity, making it an ideal candidate for designing molecules with enhanced bioavailability. This balance between polar and non-polar characteristics has been exploited in the development of prodrugs and drug delivery systems.

The compound’s potential in medicinal chemistry has also been explored through computational modeling and virtual screening. Advanced computational techniques have enabled researchers to predict binding affinities and identify potential lead compounds for further optimization. These computational approaches have significantly reduced the time and cost associated with drug discovery, making 1-(2-hydroxy-4,5-dimethylphenyl)propan-2-one a cornerstone in modern pharmaceutical research.

Moreover, the environmental impact of synthesizing 1-(2-hydroxy-4,5-dimethylphenyl)propan-2-one has been a focus of recent research. Sustainable synthetic methodologies have been developed to minimize waste and reduce energy consumption. These green chemistry approaches align with global efforts to promote environmentally friendly practices in the chemical industry. By adopting such methods, researchers aim to make the production of this compound more sustainable while maintaining high standards of quality and efficiency.

The future prospects of 1-(2-hydroxy-4,5-dimethylphenyl)propan-2-one are promising, with ongoing studies exploring its role in emerging therapeutic areas such as neurodegenerative diseases and metabolic disorders. Its structural flexibility allows for diverse functionalization strategies, which could lead to the discovery of new therapeutic agents with unique mechanisms of action. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is likely to grow.

In conclusion, 1-(2-hydroxy-4,5-dimethylphenyl)propan-2-one (CAS No. 96418-54-1) represents a fascinating compound with broad applications in chemical synthesis and pharmaceutical development. Its unique structural features make it a valuable intermediate for designing novel drugs and exploring new biochemical pathways. With advancements in synthetic methodologies and computational techniques, the potential of this compound is set to expand further, contributing significantly to the advancement of medical science.

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